Cas no 192869-09-3 (2-iodo-3,4-dimethoxybenzonitrile)

• Product Name: 2-iodo-3,4-dimethoxybenzonitrile
• CAS No: 192869-09-3
• MF: C₉H₈INO₂
• MW: 289.069794654846
• CID: 1386065
• PubChem ID: 15538282
• Update Time: 2025-04-20

2-iodo-3,4-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-iodo-3,4-dimethoxybenzonitrile
• benzonitrile, 2-iodo-3,4-dimethoxy-
• LogP
• 2-Iodo-3,4-dimethoxybenzonitrile; benzonitrile, 2-iodo-3,4-dimethoxy-; LogP
• 192869-09-3
• DTXSID901302557
• SCHEMBL4077294

• MDL： MFCD13151969
• Inchi： 1S/C9H8INO2/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-4H,1-2H3
• InChI Key： JTVXKTKBFZQQPX-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(=C1OC)OC

Computed Properties

• Exact Mass: 288.95954
• Monoisotopic Mass: 288.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes